Cas no 3543-75-7 (Bendamustine hydrochloride)

• Product Name: Bendamustine hydrochloride
• CAS No: 3543-75-7
• Molecular Formula: C₁₆H₂₂Cl₃N₃O₂
• Molecular Weight: 394.7238
• MDL: MFCD01658758
• CID: 44257
• PubChem ID: 77082

Bendamustine hydrochloride Properties

Names and Identifiers

• 4-(5-(Bis(2-chloroethyl)amino)-1-methyl-1H-benzo[d]imidazol-2-yl)butanoic acid hydrochloride
• BENDAMUSTIN HYDROCHLORIDE
• CYTOSTASAN
• 1-methyl-5-bis(2-chloroethyl)amino-2-benzimidazolinebutryric acid hydrochloride
• 4-[5-[bis(2-chloroethyl)amino]-1-methylbenzimidazol-2-yl]butanoic acid hydrochloride
• 1-methyl-5-bis(2-chloroethyl)amino-2-benzimidazolinebutryricacihydrochlor
• gamma(1-methyl-5-bis(beta-chloraethyl)aminobenzimidazoyl-2)buttersaeurehydro
• BENDAMUSTINE HCL
• 4-[5-[Bis(2-chloroethyl)amino]-1-methyl-benzimidazol-2-yl]butyric acid hydrochloride
• Bendamustine hydrochloride hydrate
• 4-(5-(Bis(2-chloroethyl)amino)-1-methyl-1H-benzo-[d]imidazol-2-yl)butanoic acid hydrochloride
• Bendamustine hydrochloride
• REMODULIN
• BendaMustin HCl
• Bendamustinhydrochlorid
• Bendamustinum
• CytostasanHCl
• EP3101
• EP-3101
• Ribomustin
• SDX105
• SDX-105
• Treanda
• ZIMET-33
• IMET 3393
• Treakisym
• Bendamustine (hydrochloride)
• Bendeka
• SDX 105
• 981Y8SX18M
• Ribomustine
• Levact
• Treanda (TN)
• gamma(1-Methyl-5
• 1H-Benzimidazole-2-butanoic acid, 5-(bis(2-chloroethyl)amino)-1-methyl-, monohydrochloride
• NCGC00261308-01
• BENDAMUSTINE HYDROCHLORIDE [MI]
• BCP02107
• Hydrochloride, Bendamustine
• 2-Benzimidazolebutyric acid, monohydrochloride
• Ribomustin (TN)
• Cytostasan Hydrochloride
• CHEMBL1201734
• VIVIMUSTA
• 4-[5-[Bis(2-chloroethyl)amino]-1-methyl-1H-benzimidazole-2-yl]butanoic acid monohydrochloride
• Bendamustine HCL (SDX-105, Cytostasane)
• SCHEMBL18843
• 2-Benzimidazolebutyric acid, 5-(bis(2-chloroethyl)amino)-1-methyl-, monohydrochloride
• BENDAMUSTINE HYDROCHLORIDE [USP-RS]
• BCP9000390
• BENDAMUSTINE HYDROCHLORIDE (MART.)
• AS-15856
• Belrapzo
• HY-B0077
• Z2235802251
• 2-Benzimidazolinebutryric acid, hydrochloride
• Bendamustine Hydrochloride Injection
• NSC-138783
• AKOS015951203
• Cytostosan
• 4-(5-(Bis(2-chloroethyl)amino)-1-methyl-1H-benzoimidazol-2-yl)butanoic acid monohydrochloride
• Fmoc-(S)-3-Amino-3-(3-trifluoromethyl-phenyl)-propionicacid
• SW219266-1
• Bendit
• BENDAMUSTINE HYDROCHLORIDE (USP-RS)
• CS-1771
• 5-[Bis(2-chloroethyl)-amino]-1-methyl-1H-benzimidazole-2-butanoic Acid Hydrochloride;Ribomustin HCl
• FT-0650624
• 2-Benzimidazolinebutryric acid, 1-methyl-5-bis(2-chloroethyl)amino-, hydrochloride
• SMR004234484
• BCPP000348
• BENDAMUSTINE HYDROCHLORIDE [WHO-DD]
• 4-(5-(Bis(2-chloroethyl)amino)-1-methyl-1H-benzo[d]imidazol-2-yl)butanoicacidhydrochloride
• Treanda HCl
• MLS006010156
• AM20090666
• Bendamustine hydrochloride [USAN:JAN]
• Symbenda
• NSC 138783
• CCG-221927
• BENDAMUSTINE HYDROCHLORIDE (USP MONOGRAPH)
• 5-[Bis(2-chloroethyl)amino]-1-methyl-1H-benzimidazole-2-butanoic acid hydrochloride
• SyB L-0501
• 1H-Benzimidazole-2-butanoic acid, 5-[bis(2-chloroethyl)amino]-1-methyl monohydrochloride
• MFCD01658758
• 5-[Bis(2-chloroethyl)amino]-1-methylbenzimidazole-2-butyric Acid Hydrochloride
• B4033
• 3543-75-7 (HCl)
• BENDAMUSTINE HYDROCHLORIDE [USAN]
• SB17462
• ZIMET 33/93
• BP-25399
• 1H-Benzimidazole-2-butanoic acid, 5-[bis(2-chloroethyl)amino]-1-methyl-, hydrochloride (1:1)
• Q27272066
• BENDAMUSTINE HYDROCHLORIDE [MART.]
• Bendamustine hydrochloride (JAN/USAN)
• BENDAMUSTINE HYDROCHLORIDE [ORANGE BOOK]
• 4-{5-[bis(2-chloroethyl)amino]-1-methyl-1H-1,3-benzodiazol-2-yl}butanoic acid hydrochloride
• BENDAMUSTINE HYDROCHLORIDE [JAN]
• gamma(1-Methyl-5-bis(beta-chloraethyl)aminobenzimidazoyl-2)buttersaeurehydrochlorid [German]
• 97832-05-8
• SDX-105 (Cytostasane) HCl
• D07085
• 4-(5-(bis(2-chloroethyl)amino)-1-methylbenzimidazol-2-yl)butanoic acid hcl
• Benda
• BENDAMUSTINE HYDROCHLORIDE [USP MONOGRAPH]
• FT-0696296
• MFCD16879055
• 1H-Benzimidazole-2-butanoicacid, 5-[bis(2-chloroethyl)amino]-1-methyl-, hydrochloride (1:?)
• 4-(5-(BIS(2-CHLOROETHYL)AMINO)-1-METHYL-1H-BENZIMIDAZOLE-2-YL)BUTANOIC ACID MONOHYDROCHLORIDE
• ZHSKUOZOLHMKEA-UHFFFAOYSA-N
• Tox21_500623
• EN300-18586056
• DTXCID00111403
• gamma(1-Methyl-5-bis(beta-chloraethyl)aminobenzimidazoyl-2)buttersaeurehydrochlorid
• 3543-75-7
• WLN: T56 BN DNJ B1 C3VQ GN2G2G &GH
• NSC138783
• LP00623
• Innomustine
• SYBL-0501
• UNII-981Y8SX18M
• Inno-P08001
• DTXSID40188912
• 4-[5-[bis(2-chloroethyl)amino]-1-methylbenzimidazol-2-yl]butanoic acid;hydrochloride
• BB164239
• AC-1619
• s1212
• CCRIS 1864

• MDL： MFCD01658758
• InChIKey： ZHSKUOZOLHMKEA-UHFFFAOYSA-N
• Inchi： 1S/C16H21Cl2N3O2.ClH/c1-20-14-6-5-12(21(9-7-17)10-8-18)11-13(14)19-15(20)3-2-4-16(22)23;/h5-6,11H,2-4,7-10H2,1H3,(H,22,23);1H
• SMILES： ClC([H])([H])C([H])([H])N(C([H])([H])C([H])([H])Cl)C1C([H])=C([H])C2=C(C=1[H])N=C(C([H])([H])C([H])([H])C([H])([H])C(=O)O[H])N2C([H])([H])[H].Cl[H]

Computed Properties

• Exact Mass: 393.07800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 9
• Monoisotopic Mass: 393.078
• Heavy Atom Count: 24
• Complexity: 380
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 58.4

Experimental Properties

• LogP: 4.06660
• PSA: 58.36000
• Merck: 14,1034
• Boiling Point: 585.2 °C at 760 mmHg
• Melting Point: 152-156°C
• Flash Point: 585.2 °C at 760 mmHg
• Solubility: H2O: >30mg/mL
• Color/Form: Powder

Bendamustine hydrochloride Security Information

• RTECS：DE1590000
• Safety Instruction： 36-37
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Statement： H301; H351; H360
• Warning Statement： P201; P202; P264; P270; P281; P301+P310; P308+P313; P321; P330; P405; P501
• Storage Condition：4°C, protect from light
• PackingGroup：III
• Risk Phrases： 60-61-22-40
• Signal Word：Danger
• Toxicity：LD50 (monohydrate) in mice, rats (mg/kg): 400-500, 200-300 orally; 80, 40 i.v. (Horn)
• HazardClass：6.1

Bendamustine hydrochloride Customs Data

• HS CODE：29339900